Cas no 618-88-2 (5-nitrobenzene-1,3-dicarboxylic acid)

• Product Name: 5-nitrobenzene-1,3-dicarboxylic acid
• CAS No: 618-88-2
• MF: C₈H₅NO₆
• MW: 211.128402471542
• MDL: MFCD00007254
• CID: 39006
• PubChem ID: 24897530
• Update Time: 2026-04-03

5-nitrobenzene-1,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Nitroisophthalic acid
• Glycopyrrolate Related Compound A
• 5-Nitrobenzene-1,3-Dicarboxylic Acid
• 3-Carboxy-5-nitrobenzoic acid
• 5itroIsophathalicAcid
• 5-NIPA
• 5-nitro-1,3-benzenedicarboxylate
• 5-nitro-1,3-benzenedicarboxylic acid
• 5-Nitroisophthalic a
• 5-Nitro-m-phthalic acid
• 5-NO2-isophthalic acid
• NITRO ISOPHTHALIC ACID
• NITROISOPHTHALIC-5 ACID
• 5-Nitroisophthalic acid (5-NIPA)
• 1,3-Benzenedicarboxylic acid, 5-nitro-
• 5-Nitroisophthalicacid
• 1-Nitrobenzene-3,5-dicarboxylic acid
• Isophthalic acid, 5-nitro-
• G7RZ7LC76U
• NBDAHKQJXVLAID-UHFFFAOYSA-N
• 5-nitroisophthalate
• 5-nitroisophtalic acid
• 5-nitroisopthalic acid
• 5-nitro-isophthalic acid
• 5-Nitro iso-Phthalic Acid
• EC
• 5-nitrobenzene-1,3-dicarboxylic acid

• MDL： MFCD00007254
• Inchi： 1S/C8H5NO6/c10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15/h1-3H,(H,10,11)(H,12,13)
• InChI Key： NBDAHKQJXVLAID-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C=C(C(=O)O)C=1)[N+](=O)[O-])=O
• BRN： 1976587

Computed Properties

• Exact Mass: 211.01200
• Monoisotopic Mass: 211.011687
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8
• Topological Polar Surface Area: 120

Experimental Properties

• Color/Form: White foliar crystals.
• Density: 1.6342 (rough estimate)
• Melting Point: 259-261 °C (lit.)
• Boiling Point: 350.79°C (rough estimate)
• Flash Point: Fahrenheit: 248 ° f
  Celsius: 120 ° c
  
• Refractive Index: 1.5282 (estimate)
• Water Partition Coefficient: Soluble in water.1.5 g/L at 20°C
• PSA: 120.42000
• LogP: 1.51440
• Solubility: H2O:1.45g/L (25°C)。

5-nitrobenzene-1,3-dicarboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• TSCA：Yes
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 5-nitrobenzene-1,3-dicarboxylic acid

Properties and Applications of 5-nitrobenzene-1,3-dicarboxylic acid (CAS No. 618-88-2)

5-nitrobenzene-1,3-dicarboxylic acid, with the chemical formula C₆H₄(NO₂)₂(COOH)₂, is a significant intermediate in organic synthesis and pharmaceutical chemistry. This compound, identified by its CAS number 618-88-2, has garnered attention due to its versatile structural framework, which makes it a valuable precursor in the development of various chemical derivatives. The presence of both nitro and carboxylic acid functional groups imparts unique reactivity, enabling its use in multiple synthetic pathways.

The compound’s molecular structure consists of a benzene ring substituted with two nitro groups at the 1 and 3 positions, flanked by two carboxylic acid groups at the 1 and 3 positions as well. This arrangement confers a high degree of reactivity, making it a popular choice for researchers exploring novel synthetic methodologies. The nitro groups can be further functionalized through reduction or nucleophilic aromatic substitution, while the carboxylic acids offer opportunities for esterification, amidation, or other transformations.

In recent years, 5-nitrobenzene-1,3-dicarboxylic acid has been extensively studied for its potential applications in pharmaceuticals. Its derivatives have shown promise as intermediates in the synthesis of active pharmaceutical ingredients (APIs). For instance, researchers have explored its use in developing nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The nitro group can be selectively reduced to an amine, which can then be further modified to introduce pharmacophores responsible for biological activity.

Moreover, the compound has found utility in materials science. Its ability to form coordination complexes with metal ions has been exploited in the development of metal-organic frameworks (MOFs) and catalysts. These materials are increasingly relevant in areas such as gas storage, separation technologies, and catalytic processes. The carboxylic acid groups facilitate binding interactions with metals, allowing for the design of highly selective and stable structures.

Recent advancements in green chemistry have also highlighted the importance of 5-nitrobenzene-1,3-dicarboxylic acid as a sustainable building block. Researchers have reported environmentally friendly synthetic routes to this compound, minimizing waste and reducing energy consumption. These methods often involve catalytic processes that enhance efficiency while maintaining high yields. Such innovations align with global efforts to promote sustainable chemical manufacturing.

The pharmaceutical industry continues to explore new applications for derivatives of 5-nitrobenzene-1,3-dicarboxylic acid. Studies have demonstrated its role in synthesizing compounds with antimicrobial properties, including those effective against drug-resistant bacteria. The structural features of this compound allow for the introduction of modifications that enhance bioavailability and target specificity. This has led to interest in its potential as a scaffold for future drug discovery initiatives.

In conclusion, 5-nitrobenzene-1,3-dicarboxylic acid (CAS No. 618-88-2) is a multifaceted compound with broad applications across organic synthesis, pharmaceuticals, and materials science. Its unique structural features and reactivity make it a valuable asset for researchers seeking innovative solutions. As scientific understanding advances, the potential uses for this compound are likely to expand further, reinforcing its importance in modern chemistry.